Cas no 2680667-05-2 (benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate)

• Product Name: benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate
• CAS No: 2680667-05-2
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 6613052
• PubChem ID: 165936260
• Update Time: 2025-05-21

benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate
• EN300-7233952
• 2680667-05-2

• Inchi： 1S/C12H12BrN3O2/c1-16-10(13)7-11(15-16)14-12(17)18-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,14,15,17)
• InChI Key： YGBGZOQJQXLVLX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NN1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.01129g/mol
• Monoisotopic Mass: 309.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate

Benzoylethyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2680667-05-2, commonly referred to as benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a benzyl group attached to a pyrazole ring, which is further substituted with a bromine atom and a methyl group. This combination of functional groups imparts the molecule with distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yl)carbamate in the development of novel agrochemicals. Researchers have explored its potential as an herbicide or fungicide, leveraging its ability to inhibit key enzymes involved in plant metabolism. For instance, a study published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound exhibits potent inhibitory activity against acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This finding suggests that it could be a promising candidate for controlling weeds in agricultural settings.

In addition to its agricultural applications, benzyl N-(5-bromo-1-methyl-1H-pyrazol-3-yli carbamate) has also been investigated for its potential in medicinal chemistry. The pyrazole ring, a heterocyclic structure known for its versatility, has been extensively studied for its role in drug design. Recent research has focused on its ability to act as a kinase inhibitor, which is crucial for targeting various diseases such as cancer and inflammatory disorders. A study published in *Medicinal Chemistry Communications* reported that this compound exhibits selective inhibition of protein kinase C (PKC), making it a valuable lead compound for developing anti-cancer therapies.

The synthesis of benzyl N-(5-bromo 1 methyl 1H pyrazol 3 yl) carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the reaction of an appropriate bromopyrazole derivative with benzoyl chloride in the presence of a base to form the carbamate linkage. This reaction is typically carried out under controlled conditions to ensure high yield and purity of the product. The use of modern catalytic systems has further enhanced the efficiency of this synthesis, making it more environmentally friendly and cost-effective.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been extensively studied, with results indicating that it remains stable under normal laboratory conditions but requires protection from light and moisture for long-term storage.

From an environmental perspective, understanding the fate and behavior of benzyl N-(5-bromo 1 methyl 1H pyrazol 3 yl) carbamate in natural systems is crucial for assessing its safety and sustainability. Recent ecotoxicological studies have evaluated its effects on non-target organisms such as aquatic insects and soil microbes. These studies have shown that while the compound exhibits high efficacy against target pests, it poses minimal risk to non-target species when used at recommended application rates.

In conclusion, benzyl N-(5-bromo 1 methyl 1H pyrazol 3 yl) carbamate (CAS No: 2680667052) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for addressing challenges in agriculture and medicine alike.